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Compound of Interest

Compound Name: ONO4057

Cat. No.: B1677316 Get Quote

ONO-4057 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the long-term storage, handling, and experimental

application of ONO-4057 powder.

Frequently Asked Questions (FAQs)
Q1: What is ONO-4057 and what is its mechanism of action?

ONO-4057 is a potent and selective antagonist of the Leukotriene B4 (LTB4) receptor,

specifically the high-affinity BLT1 receptor.[1] LTB4 is a powerful lipid mediator involved in

inflammatory responses. By blocking the LTB4 receptor, ONO-4057 inhibits downstream

signaling pathways that lead to neutrophil chemotaxis, aggregation, and degranulation, thereby

reducing inflammation.[1][2]

Q2: What are the recommended long-term storage conditions for ONO-4057 powder?

For long-term storage, ONO-4057 powder should be kept in a tightly sealed container at -20°C.

For short-term storage (days to weeks), it can be stored at 0-4°C. The compound is stable for

several weeks at ambient temperature during shipping.

Q3: How should I prepare a stock solution of ONO-4057?
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ONO-4057 is soluble in dimethyl sulfoxide (DMSO). To prepare a stock solution, dissolve the

powder in high-quality, anhydrous DMSO. For example, to make a 10 mM stock solution,

dissolve 4.71 mg of ONO-4057 (Molecular Weight: 470.55 g/mol ) in 1 mL of DMSO. Vortex

briefly to ensure complete dissolution.

Q4: How should I store the ONO-4057 stock solution?

Aliquoted stock solutions in DMSO should be stored at -20°C to minimize freeze-thaw cycles.

For short-term use (days to weeks), the stock solution can be kept at 0-4°C.

Storage and Stability
Proper storage of ONO-4057 powder is crucial to maintain its stability and activity. The

following table summarizes the recommended storage conditions.

Condition Temperature Duration Notes

Long-Term Storage -20°C Months to Years

Keep in a tightly

sealed, light-protected

container.

Short-Term Storage 0-4°C Days to Weeks

Ensure the container

is well-sealed to

prevent moisture

absorption.

Shipping Ambient Up to a few weeks

Stable for the duration

of typical shipping

times.

Stock Solution -20°C Months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

LTB4 Signaling Pathway and ONO-4057 Inhibition
The diagram below illustrates the Leukotriene B4 (LTB4) signaling pathway via the BLT1

receptor and the mechanism of inhibition by ONO-4057.
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LTB4 Signaling Pathway and ONO-4057 Inhibition
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Caption: LTB4 signaling pathway and ONO-4057's inhibitory action.
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Experimental Protocols
Neutrophil Chemotaxis Assay
This protocol provides a detailed methodology for assessing the inhibitory effect of ONO-4057

on LTB4-induced neutrophil chemotaxis using a Boyden chamber or Transwell® inserts.

Materials:

ONO-4057

Leukotriene B4 (LTB4)

Ficoll-Paque

Dextran

Hanks' Balanced Salt Solution (HBSS) with Ca²⁺/Mg²⁺

Fetal Bovine Serum (FBS)

Trypan Blue

Boyden chamber or 96-well Transwell® plate (5 µm pore size)

Cell viability assay reagent (e.g., CellTiter-Glo®)

Procedure:

Neutrophil Isolation:

Isolate neutrophils from fresh, anticoagulated whole blood using Ficoll-Paque density

gradient centrifugation followed by dextran sedimentation.

Lyse remaining red blood cells with a lysis buffer.

Wash the neutrophil pellet with HBSS and resuspend in HBSS containing 0.5% FBS.
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Determine cell concentration and viability using a hemocytometer and Trypan Blue.

Viability should be >95%.

Adjust the cell suspension to 1 x 10⁶ cells/mL.

Assay Setup:

Prepare a serial dilution of ONO-4057 in HBSS with 0.5% FBS.

Prepare the LTB4 chemoattractant solution in HBSS with 0.5% FBS at a pre-determined

optimal concentration (e.g., 10 nM).

Add the LTB4 solution to the lower wells of the chemotaxis chamber.

In separate wells, use HBSS with 0.5% FBS as a negative control.

Pre-incubate the neutrophil suspension with various concentrations of ONO-4057 (or

vehicle control) for 30 minutes at 37°C.

Add the pre-incubated neutrophil suspension to the upper chamber of the Transwell®

inserts.

Incubation and Migration:

Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes to allow for neutrophil

migration.

Quantification of Migration:

After incubation, carefully remove the inserts.

Quantify the number of migrated cells in the lower chamber using a cell viability assay

according to the manufacturer's instructions.

Measure the signal (e.g., luminescence) using a plate reader.

Data Analysis:
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Calculate the percentage of inhibition for each ONO-4057 concentration compared to the

vehicle control.

Determine the IC₅₀ value of ONO-4057 by plotting the percentage of inhibition against the

log of the antagonist concentration.
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Neutrophil Chemotaxis Assay Workflow
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Caption: Workflow for a neutrophil chemotaxis assay with ONO-4057.
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Troubleshooting Guide
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Issue Possible Cause(s) Suggested Solution(s)

Powder appears discolored,

clumpy, or has an unusual

odor.

Degradation due to improper

storage: Exposure to moisture,

light, or high temperatures can

cause chemical degradation.

[3]

Discard the powder: Do not

use if physical signs of

degradation are present. Verify

storage conditions: Ensure the

powder is stored at -20°C in a

tightly sealed, light-protected

container.

Difficulty dissolving the powder

in DMSO.

Low-quality or wet DMSO:

Water in DMSO can reduce

the solubility of hydrophobic

compounds. Incomplete

vortexing: The powder may not

have been adequately mixed.

Use fresh, anhydrous

DMSO.Vortex the solution for a

longer period. Gentle warming

(to room temperature) may

also help.

Inconsistent or no inhibitory

effect of ONO-4057 in assays.

Degraded ONO-4057 stock

solution: Repeated freeze-

thaw cycles or improper

storage can lead to

degradation. Incorrect

concentration: Errors in

calculation or dilution can lead

to a sub-optimal concentration.

High concentration of LTB4: A

very high concentration of the

agonist can overcome the

antagonist's effect.

Prepare a fresh stock solution

from powder.Aliquot stock

solutions to minimize freeze-

thaw cycles.Verify all

calculations and

dilutions.Perform a dose-

response curve for LTB4 to

determine the optimal

concentration for your assay.

High background in

chemotaxis assay (high

migration in negative control).

Neutrophil activation during

isolation: The isolation

procedure can inadvertently

activate neutrophils.

Contaminants in media or

serum: The assay medium

may contain chemoattractants.

Handle cells gently during

isolation.Use serum-free media

or heat-inactivated serum.
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Low signal or no response to

LTB4.

Poor neutrophil viability: Cells

may have been damaged

during isolation or are not

fresh. Inactive LTB4: The LTB4

may have degraded. Incorrect

assay setup: The pore size of

the membrane may be

incorrect, or the chamber may

be assembled improperly.

Check cell viability with Trypan

Blue. Use freshly isolated

neutrophils. Use a fresh,

validated batch of LTB4.Verify

the membrane pore size

(typically 3-5 µm for

neutrophils) and the correct

assembly of the chamber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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